1,3-dimethyl-8-(4-methylpiperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-8-(4-methylpiperidin-1-yl)-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C19H25N7O2S/c1-13-5-9-25(10-6-13)18-22-15-14(16(27)24(3)19(28)23(15)2)26(18)11-12-29-17-20-7-4-8-21-17/h4,7-8,13H,5-6,9-12H2,1-3H3
• InChI Key: DHNNPSNANXSWGW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N2CCSC4=NC=CC=N4)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H25N7O2S
• Molecular Weight: 415.5 g/mol

Description

1,3-dimethyl-8-(4-methylpiperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H25N7O2S and its molecular weight is 415.52. The purity is usually 95%.
BenchChem offers high-quality 1,3-dimethyl-8-(4-methylpiperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-dimethyl-8-(4-methylpiperidin-1-yl)-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Design

• Simple Synthesis : The compound is synthesized using one-pot facile methods, contributing to novel pyrimidinyl purine diones, which are significant in heterocyclic chemistry (Yadava et al., 2010).

• Polyfunctional Fused Heterocyclic Compounds : It's used in the synthesis of complex heterocyclic compounds, demonstrating its versatility in forming various molecular structures (Hassaneen et al., 2003).

• Design of Novel Chromophores : The compound serves as a basis for designing donor–π–acceptor (D–π–A) pyrimidine-phthalimide derivatives, showcasing its application in developing advanced chromophores with potential in various fields like sensor technology (Yan et al., 2017).

Pharmacological and Chemical Studies

• Study of Coordination Spheres in Metal Complexes : The compound is used to understand the interaction of various cations in aqueous media, contributing significantly to inorganic chemistry and coordination complexes (Maldonado et al., 2009).

• Cytotoxic Activity Studies : Research includes evaluating the cytotoxic activity of derivatives of this compound, indicating its potential application in cancer research and drug development (Deady et al., 2003).

• Antiviral Evaluation : Studies on derivatives of this compound for antiviral properties, particularly against Hepatitis A virus and Herpes simplex virus, demonstrate its potential in antiviral therapy and pharmacology (El-Etrawy & Abdel-Rahman, 2010).

• Optical and Nonlinear Optical Properties : The compound's derivatives are analyzed for their potential in optical, nonlinear optical applications, and drug discovery, showing the scope of this compound in materials science and pharmaceuticals (Mohan et al., 2020).